Cas no 517874-22-5 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one structure

517874-22-5 structure

Product Name:6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one

CAS No:517874-22-5

MF:C₁₆H₂₁BO₃

MW:272.147145032883

MDL:MFCD22681677

CID:1031381

PubChem ID:71303839

Update Time:2024-11-03

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one
- 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-naphthalen-1-one
- F11852
- (5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)boronic acid pinacol ester
- CS-0136673
- DTXSID90745130
- DS-7082
- MFCD22681677
- AKOS016845068
- 517874-22-5
- J-518014
- C16H21BO3
- DB-155758
- MDL： MFCD22681677
- Inchi： 1S/C16H21BO3/c1-15(2)16(3,4)20-17(19-15)12-8-9-13-11(10-12)6-5-7-14(13)18/h8-10H,5-7H2,1-4H3
- InChI Key： FRCZOTWQPDOGQK-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3C(CCCC=3C=2)=O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 272.1583747g/mol
Monoisotopic Mass: 272.1583747g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5Å²

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T890458-10mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5		10mg	$ 50.00	2022-06-02
TRC	T890458-50mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5		50mg	$ 115.00	2022-06-02
TRC	T890458-100mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5		100mg	$ 160.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EZ225-250mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95+%	250mg	1147CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EZ225-1g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95+%	1g	2676CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EZ225-10g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95+%	10g	15444CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EZ225-25g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95+%	25g	30420CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EZ225-5g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95+%	5g	9360CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T99230-10g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95%	10g	¥16056.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T99230-5g	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one	517874-22-5	95%	5g	¥9736.0	2023-09-06